[(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate

• IUPAC Name: [(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate
• InChI: InChI=1S/C10H6ClN3O3/c11-7-3-1-6(2-4-7)10(16)17-14-8(5-12)9(13)15/h1-4H,(H2,13,15)/b14-8+
• InChI Key: BTKITAICBRBLEE-RIYZIHGNSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)ON=C(C#N)C(=O)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1C(=O)O/N=C(\C#N)/C(=O)N)Cl
• Molecular Formula: C10H6ClN3O3
• Molecular Weight: 251.62 g/mol

Description

[(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate (ACCB) is an organic compound that is used in a variety of scientific research applications. It is a versatile chemical that has been used in a wide range of studies, from biochemical and physiological effects to the synthesis of new compounds.

Scientific Research Applications

[(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate has been used in a variety of scientific research applications, including the synthesis of new compounds, the study of biochemical and physiological effects, and the investigation of the mechanism of action of drugs and other compounds. It has also been used to study the structure and reactivity of organic compounds, as well as to study the interactions between molecules.

Mechanism of Action

The mechanism of action of [(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate is not yet fully understood. However, it is believed to interact with a variety of enzymes and other proteins, which may lead to the production of various metabolites. Additionally, it has been shown to have an inhibitory effect on the activity of some enzymes, and may also interact with other cellular components such as DNA and lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects, including the inhibition of enzyme activity, the modulation of gene expression, and the modulation of cell signaling pathways. Additionally, it has been shown to have an effect on the production of various hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate in laboratory experiments is its versatility. It can be used in a variety of research applications, from biochemical and physiological studies to the synthesis of new compounds. Additionally, it is relatively easy to synthesize and is available in a variety of forms, making it suitable for use in a range of experiments. However, one of the main limitations of using this compound is that its mechanism of action is not yet fully understood.

Future Directions

There are a number of potential future directions for [(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate research. These include further studies into its mechanism of action and biochemical and physiological effects, as well as the development of new synthesis methods and applications. Additionally, further research into its potential therapeutic uses, such as the treatment of various diseases, could be beneficial. Finally, further investigations into its potential environmental and toxicological effects could be beneficial.

Synthesis Methods

[(E)-(2-amino-1-cyano-2-oxoethylidene)amino] 4-chlorobenzoate can be synthesized using a variety of methods, including the reaction of 4-chlorobenzaldehyde with ethyl cyanoacetate in the presence of an acid catalyst. This reaction produces a mixture of two isomers, the E- and Z-isomers, which can be separated by column chromatography. The E-isomer is the desired product, and can be obtained in yields of up to 90%.

Safety and Hazards

The safety data sheet for a similar compound, Methyl 2-amino-4-chlorobenzoate, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle this compound with protective gloves/clothing/eye protection/face protection and to avoid breathing dust/fume/gas/mist/vapors/spray.